Cas no 23671-38-7 (2H-Imidazole-2-thione, 1,3-dihydro-1-(4-methylphenyl)-)

• Product Name: 2H-Imidazole-2-thione, 1,3-dihydro-1-(4-methylphenyl)-
• CAS No: 23671-38-7
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 1414970
• PubChem ID: 12030029
• Update Time: 2025-10-28

2H-Imidazole-2-thione, 1,3-dihydro-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1,3-dihydro-1-(4-methylphenyl)-
• 3-(4-methylphenyl)-1H-imidazole-2-thione
• 1-(4-methyl-phenyl)imidazole-2-thione
• 1-(4-methylphenyl)-1,3-dihydro-2H-imidazole-2-thione
• 1-(4-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione
• A918638
• 1-(p-Tolyl)-1H-imidazole-2-thiol
• 1-(p-Tolyl)-1H-imidazole-2(3H)-thione
• DTXSID50476094
• AKOS005716926
• 1-(4-METHYLPHENYL)-3H-IMIDAZOLE-2-THIONE
• SCHEMBL23196722
• CS-0323925
• 23671-38-7
• BS-4046
• STL124129

• Inchi： 1S/C10H10N2S/c1-8-2-4-9(5-3-8)12-7-6-11-10(12)13/h2-7H,1H3,(H,11,13)
• InChI Key： NKJDZCPGJDRNIV-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 190.0566
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2H-Imidazole-2-thione, 1,3-dihydro-1-(4-methylphenyl)-

Comprehensive Overview of 1,3-Dihydro-1-(4-Methylphenyl)-2H-Imidazole-2-Thione (CAS No. 23671-38-7)

1,3-Dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione, also known by its CAS number 23671-38-7, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are widely studied for their diverse biological activities and potential therapeutic applications. The structure of this compound features a substituted imidazole ring with a thione group, making it a valuable candidate for various pharmacological studies.

The chemical structure of 1,3-dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione consists of an imidazole ring fused with a thione moiety and substituted with a 4-methylphenyl group. This unique structural arrangement contributes to its distinct chemical and biological properties. The imidazole ring is known for its ability to form hydrogen bonds and coordinate with metal ions, while the thione group can participate in redox reactions and interact with biological targets.

In recent years, extensive research has been conducted on the biological activities of 1,3-dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to the presence of the thione group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

Beyond its antioxidant properties, 1,3-dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses are involved in numerous pathological processes, and compounds that can modulate these responses are of great interest in drug development. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The antimicrobial activity of 1,3-dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione has also been explored. Imidazoles are well-known for their broad-spectrum antimicrobial properties, and this specific compound has shown promising results against various bacterial and fungal strains. Its ability to disrupt microbial cell walls and inhibit essential enzymes makes it a potential candidate for developing new antimicrobial agents.

In addition to its direct biological activities, 1,3-dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione has been used as a building block in the synthesis of more complex molecules with enhanced therapeutic potential. For instance, researchers have synthesized derivatives of this compound by introducing additional functional groups or modifying the substituents on the imidazole ring. These derivatives have been evaluated for their improved pharmacological profiles, including enhanced potency, selectivity, and reduced toxicity.

The pharmacokinetic properties of 1,3-dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione have also been studied to understand its behavior in biological systems. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) are critical for determining the suitability of a compound as a drug candidate. Research has shown that this compound exhibits favorable ADME properties, making it a promising lead for further drug development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical trials involving 1,3-dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione may not be widely reported yet, preclinical studies have provided valuable insights into its potential therapeutic applications. These studies have laid the groundwork for future clinical investigations and highlight the need for further research to fully explore the clinical utility of this compound.

In conclusion, 1,3-dihydro-1-(4-methylphenyl)-2H-imidazole-2-thione (CAS No. 23671-38-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Ongoing research continues to uncover new applications and derivatives of this compound, contributing to the development of novel therapeutic agents for various diseases.